4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride

• IUPAC Name: 4-[[2-(4-tert-butylphenyl)quinazolin-4-yl]amino]benzoic acid;hydrochloride
• InChI: InChI=1S/C25H23N3O2.ClH/c1-25(2,3)18-12-8-16(9-13-18)22-27-21-7-5-4-6-20(21)23(28-22)26-19-14-10-17(11-15-19)24(29)30;/h4-15H,1-3H3,(H,29,30)(H,26,27,28);1H
• InChI Key: NQUHXVMLLBYZIV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=N2)NC4=CC=C(C=C4)C(=O)O.Cl
• Molecular Formula: C25H24ClN3O2
• Molecular Weight: 433.9 g/mol

Description

4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride, also known as AG1478, is a small molecule inhibitor that has been extensively used in scientific research as a tool to study the epidermal growth factor receptor (EGFR) pathway.

Mechanism of Action

4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride is a reversible inhibitor of EGFR that competes with ATP for binding to the kinase domain of EGFR. The binding of 4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride to EGFR prevents the phosphorylation of downstream signaling molecules, such as AKT and ERK, leading to the inhibition of cell growth and proliferation. 4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride has been shown to have a higher affinity for the inactive form of EGFR, which is present in cells that are not stimulated by ligands.
Biochemical and Physiological Effects:
4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and prostate cancer cells. In addition, 4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride has been shown to induce apoptosis and inhibit angiogenesis in cancer cells. 4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride has also been shown to inhibit the migration and invasion of cancer cells. In non-cancer cells, 4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride has been shown to inhibit the proliferation of keratinocytes and fibroblasts.

Advantages and Limitations for Lab Experiments

4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride has several advantages as a tool for studying the EGFR pathway. It is a specific inhibitor of EGFR that does not inhibit other receptor tyrosine kinases. 4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride is also reversible, which allows for the study of the kinetics of EGFR inhibition. However, 4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride has some limitations. It has a relatively short half-life, which requires frequent dosing in cell culture experiments. In addition, 4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride has poor solubility in aqueous solutions, which can limit its use in in vivo experiments.

Future Directions

4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride has been extensively used in scientific research to study the EGFR pathway. However, there are still many unanswered questions regarding the role of EGFR in various diseases, including cancer. Future research could focus on identifying new targets downstream of EGFR that are involved in cancer progression. In addition, the development of more potent and selective inhibitors of EGFR could lead to the development of new cancer therapies. Finally, the use of 4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride in combination with other inhibitors could lead to the development of more effective cancer therapies.

Synthesis Methods

4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride can be synthesized using a multi-step process starting from 2-nitroaniline. The first step involves the reduction of 2-nitroaniline to 2-aminophenylamine, which is then reacted with 4-tert-butylbenzyl chloride to obtain 2-(4-tert-butylphenyl)benzylamine. This compound is then reacted with 4-chloroquinazoline to obtain 4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzylamine. Finally, the benzyl group is removed by hydrogenolysis to obtain 4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride as a hydrochloride salt.

Scientific Research Applications

4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride has been extensively used in scientific research as a tool to study the EGFR pathway. EGFR is a transmembrane receptor tyrosine kinase that plays a crucial role in cell growth, proliferation, and differentiation. Dysregulation of the EGFR pathway has been implicated in various diseases, including cancer. 4-{[2-(4-tert-butylphenyl)-4-quinazolinyl]amino}benzoic acid hydrochloride inhibits the activity of EGFR by binding to its ATP-binding site, thereby preventing the phosphorylation of downstream signaling molecules.